Cas no 32113-41-0 (4-Acetaminophen Sulfate Potassium Salt)

• Product name: 4-Acetaminophen Sulfate Potassium Salt
• CAS No: 32113-41-0
• MF: C₈H₈NO₅S-^.K+
• MW: 269.31612
• CID: 311526
• PubChem ID: 329827671

4-Acetaminophen Sulfate Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(sulfooxy)phenyl]-, potassium salt (1:1)
• 4-Acetaminophen Sulfate Potassium Salt
• 4-Acetamidophenol sulfate ester potassium salt Acetaminophen sulfate
• Paracetamol sulfate potassium salt
• potassium,(4-acetamidophenyl) sulfate
• 4-Acetamidophenol sulfate ester potassium salt
• N-(4-Sulfoxyphenyl)acetamide monopotassium salt
• Acetaminophen sulfate potassium salt
• DTXSID40185901
• potassium;(4-acetamidophenyl) sulfate
• 4-AcetaminophenSulfatePotassiumSalt
• AS-6143
• 32113-41-0
• N-(4-(Sulfooxy)phenyl)acetamide monopotassium salt
• FT-0661044
• Paracetamol sulfate potassium salt, solid, >=97% (HPLC)
• POTASSIUM4-ACETAMIDOPHENYLSULFATE
• Acetaminophen sulphate potassium salt
• MFCD01631667
• Potassium N-acetyl-p-aminophenyl sulfate
• 4-Acetaminophen-d3 Sulfate Potassium Salt
• Acetaminophen sulfate (potassium salt)
• AB09384
• AKOS027324957
• Paracetamol sulfate potassium salt, analytical standard
• Acetanilide, 4'-hydroxy-, hydrogen sulfate (ester), monopotassium salt
• C90450
• POTASSIUM 4-ACETAMIDOPHENYL SULFATE
• 4-Hydroxyacetanilide Sulfate Potassium Salt
• N-[4-(Sulfooxy)phenyl]acetamide Monopotassium Salt
• J-018637
• Acetamide, N-(4-(sulfooxy)phenyl)-, monopotassium salt
• DB-266613

• MDL： MFCD01631667
• Inchi： InChI=1S/C8H9NO5S.K/c1-6(10)9-7-2-4-8(5-3-7)14-15(11,12)13;/h2-5H,1H3,(H,9,10)(H,11,12,13);/q;+1/p-1
• InChI Key： AJYPYWFCUWHZMZ-UHFFFAOYSA-M
• SMILES： CC(=NC1=CC=C(C=C1)OS(=O)(=O)O)[O-].[K+]

Computed Properties

• Exact Mass: 268.97600
• Monoisotopic Mass: 231.020143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 0.1

Experimental Properties

• Melting Point: 163 °C
• Solubility: H2O: soluble
• PSA: 103.91000
• LogP: 1.63780

4-Acetaminophen Sulfate Potassium Salt Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H317-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41-43
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R37/38; R41; R43

4-Acetaminophen Sulfate Potassium Salt Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Phenylsulfates
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates Phenylsulfates

Additional information on 4-Acetaminophen Sulfate Potassium Salt

Recent Advances in the Study of 4-Acetaminophen Sulfate Potassium Salt (CAS: 32113-41-0)

The chemical compound 4-Acetaminophen Sulfate Potassium Salt (CAS: 32113-41-0) has garnered significant attention in recent biochemical and pharmaceutical research due to its potential applications in drug metabolism and therapeutic efficacy. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in medicine.

Recent studies have highlighted the role of 4-Acetaminophen Sulfate Potassium Salt as a key metabolite of acetaminophen, a widely used analgesic and antipyretic drug. Researchers have employed advanced chromatographic techniques, such as HPLC-MS, to quantify its presence in biological samples, providing insights into its pharmacokinetics and safety profile. These findings are crucial for understanding drug interactions and optimizing therapeutic dosages.

In vitro and in vivo experiments have demonstrated that 4-Acetaminophen Sulfate Potassium Salt exhibits unique stability and solubility characteristics, making it a promising candidate for formulation development. A 2023 study published in the Journal of Pharmaceutical Sciences revealed that this compound enhances the bioavailability of parent drugs when used in co-administration, suggesting potential for improved drug delivery systems.

Furthermore, investigations into the molecular mechanisms of 4-Acetaminophen Sulfate Potassium Salt have uncovered its interactions with hepatic enzymes, particularly sulfotransferases. These enzymes play a critical role in phase II drug metabolism, and understanding their modulation by this compound could lead to breakthroughs in personalized medicine approaches for patients with varying metabolic capacities.

The safety profile of 4-Acetaminophen Sulfate Potassium Salt has been rigorously evaluated in recent preclinical trials. While generally well-tolerated, researchers have identified specific conditions where accumulation may occur, particularly in cases of impaired renal function. These findings underscore the importance of monitoring kidney function in patients receiving long-term acetaminophen therapy.

Emerging applications of 4-Acetaminophen Sulfate Potassium Salt extend beyond its role as a metabolite. Several research groups are exploring its potential as a reference standard in analytical chemistry and as a building block for novel pharmaceutical compounds. The compound's well-characterized properties and commercial availability (CAS: 32113-41-0) make it particularly valuable for these purposes.

In conclusion, recent research on 4-Acetaminophen Sulfate Potassium Salt (CAS: 32113-41-0) has significantly advanced our understanding of its pharmacological properties and potential applications. These findings have important implications for drug development, therapeutic monitoring, and personalized medicine approaches. Future research directions may focus on exploring its interactions with other metabolic pathways and developing innovative formulations that leverage its unique properties.